molecular formula C18H11N3O3S B2729046 N-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide CAS No. 313405-24-2

N-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide

Cat. No. B2729046
CAS RN: 313405-24-2
M. Wt: 349.36
InChI Key: WJLQOLFEICIPFL-UHFFFAOYSA-N
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Description

N-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide is a chemical compound that has gained significant attention among researchers due to its potential applications in scientific research. This compound is commonly referred to as NTB and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Organic Light Emitting Diodes (OLEDs)

A study by García-López et al. (2014) detailed the synthesis and photophysical characterization of organotin compounds derived from Schiff bases, which are relevant to the development of OLEDs. The research focused on the synthesis of ligands and their in situ complexation with diphenyltin oxide, producing compounds with potential applications in electroluminescence. Preliminary studies showed that one of the synthesized compounds exhibited intrinsic electroluminescence properties, indicating its potential use in OLED technology (García-López et al., 2014).

Sensing of Hazardous Chemicals

Hu et al. (2016) developed a series of o-phenylenediamine (OPD) derivatives for the colorimetric and fluorescence sensing of phosgene, a toxic chemical agent. These sensors operate through a benzimidazolone-forming reaction, offering a method for the naked eye detection and fluorescence intensity enhancements of phosgene in the environment. This study presents an effective strategy for sensing hazardous chemicals using small organic dyes and nanofiber platforms, highlighting the versatility of naphthylamine derivatives in chemical sensing applications (Hu et al., 2016).

Biodesulfurization

Research by Furuya et al. (2001) explored the biodesulfurization capabilities of Mycobacterium phlei WU-F1 towards naphthothiophene and its derivatives. The study demonstrated the bacterium's ability to degrade these organosulfur compounds by selectively cleaving carbon-sulfur bonds, which is significant for reducing sulfur content in diesel fuels and mitigating environmental pollution. This work underscores the potential of microbial biocatalysts in the biodesulfurization of fossil fuels, contributing to cleaner energy production (Furuya et al., 2001).

properties

IUPAC Name

N-benzo[e][1,3]benzothiazol-2-yl-3-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H11N3O3S/c22-17(12-5-3-6-13(10-12)21(23)24)20-18-19-16-14-7-2-1-4-11(14)8-9-15(16)25-18/h1-10H,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJLQOLFEICIPFL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=C2N=C(S3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H11N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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